2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-N-(3,4-dichlorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-N-(3,4-dichlorophenyl)acetamide” is a chemical compound with a complex structure . It is related to Bilastine, which is a novel, nonsedating H1-antihistamine developed for symptomatic treatment of allergic rhinitis and chronic idiopathic urticaria .
Physical and Chemical Properties Analysis
The compound has a molecular weight of 516.72 . It has a predicted boiling point of 645.7±55.0 °C and a predicted density of 1.13±0.1 g/cm3 . The compound is solid in form .Scientific Research Applications
Discovery of Clinical Candidate K-604
K-604, a closely related compound with a benzimidazole component, has been identified as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, showing significant selectivity over ACAT-2. This compound's development was motivated by its improved aqueous solubility and oral absorption compared to predecessors, highlighting its potential for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Antimicrobial Nano-Materials
Benzothiazole and piperidine derivatives, which share structural similarities with the given compound, have been synthesized and shown to exhibit antimicrobial activities against pathogenic bacteria and Candida species. Their structures were elucidated using NMR and mass spectral data, and they demonstrated more effectiveness against fungi than bacteria, underscoring the importance of structural groups on antimicrobial activity (Mokhtari & Pourabdollah, 2013).
Histamine H(3)-Receptor Antagonists
The compound's structural motif of combining imidazole and piperidine units has been explored in the design of histamine H(3)-receptor antagonists. This research has indicated the feasibility of replacing the imidazole moiety with non-aromatic N-containing heterocycles, such as piperidine, to maintain or enhance in vitro affinities and in vivo potencies, suggesting potential applications in designing novel ligands for therapeutic use (Meier et al., 2001).
Antimicrobial and Antioxidant Agents
Compounds bearing benzimidazole along with benzodiazepine moieties have been synthesized and evaluated for their antimicrobial and antioxidant activities. These studies provide insights into how structural modifications can enhance biological activities, presenting a framework for the development of new antimicrobial and antioxidant agents (Naraboli & Biradar, 2017).
Properties
IUPAC Name |
2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(3,4-dichlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20Cl2N4O/c21-15-6-5-14(11-16(15)22)23-19(27)12-26-9-7-13(8-10-26)20-24-17-3-1-2-4-18(17)25-20/h1-6,11,13H,7-10,12H2,(H,23,27)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDLRCDOXBITDCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NC3=CC=CC=C3N2)CC(=O)NC4=CC(=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.